Cas no 2748-02-9 (L-Leucine tert-butyl ester hydrochloride)

• Product name: L-Leucine tert-butyl ester hydrochloride
• CAS No: 2748-02-9
• MF: C₁₀H₂₂ClNO₂
• MW: 223.7402
• MDL: MFCD00038906
• CID: 43380
• PubChem ID: 12451443

L-Leucine tert-butyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• H-Leu-OtBu.HCL
• l-leucinet-butylesterhydrochloride*crystalline
• LEUCINE-OTBU HCL
• L-LEUCINE, 1,1-DIMETHYLETHYL ESTER, HYDROCHLORIDE
• L-LEUCINE TERT-BUTYL ESTER HYDROCHLORIDE
• L-LEUCINE T-BUTYL ESTER
• L-LEUCINE T-BUTYL ESTER HCL
• L-LEUCINE T-BUTYL ESTER HCL SALT
• L-LEUCINE T-BUTYL ESTER HYDROCHLORIDE
• H-LEU-OTBU·HCL
• L-Leucine t-Butyl Ether Hcl Salt
• (S)-tert-Butyl 2-amino-4-methylpentanoate hydrochloride
• H-Leu-OtBu•HCl
• H-Leu-OtBu�HCl
• H-LEU-OTBU‧HCL
• H-L-Leu-OtBu*HCl
• Leu-OtBu.Hcl
• tert-Butyl L-leucinate hydrochloride
• DL-leucine t-butyl ester hydrochloride
• HCl*leucine tert butyl ester
• H-Leu-O-t-Bu hydrochloride
• H-LEU-OTBU HYDROCHLORIDE
• H-Leu-OtBu,HCl
• L-l
• L-Leucine tert·butyl ester hydrochloride
• L-LEUCINE-TERT-BUTYLESTER HYDROCHLORIDE
• L-Leucine,1,1-dimethylethyl ester, hydrochloride (9CI)
• Leucine, tert-butyl ester,hydrochloride (6CI,7CI)
• Leucine, tert-butyl ester, hydrochloride, L- (8CI)
• tert-Butyl (S)-2-amino-4-methylpentanoate hydrochloride
• L-Leucine tert-butyl esterhydrochloride
• H-LEU-OTBU HCL
• L-Leucine tert-butyl ester HCl
• H-Leu-OBut HCl
• H-Leu-OBut.HCl
• H-Leu-OtBu yenHCl
• H-Leu-OtBu. HCl
• TERT-BUTYL (2S)-2-AMINO-4-METHYLPENTANOATE HYDROCHLORIDE
• KSC491O3F
• RFUW
• FD21900
• L0197
• J-300171
• HY-W008061
• 2748-02-9
• L-leucine 1,1-dimethylethyl ester hydrochloride
• RFUWRXIYTQGFGA-QRPNPIFTSA-N
• A847910
• CS-W008061
• L-leucine ter-butyl ester hydrochloride
• SCHEMBL953367
• DTXSID20950174
• L-leucine tertbutylester hydrochloride
• EN300-107996
• tert-Butyl leucinate--hydrogen chloride (1/1)
• AM20090344
• leucine t-butyl ester hydrochloride
• AKOS015924108
• M03065
• MFCD00038906
• L-leucine tert-butyl ester-hydrochloride
• (S)-TERT-BUTYL 2-AMINO-4-METHYLPENTANOATE HCL
• leucine tert-butyl ester hydrochloride
• L-leucin-tert.-butylester-hydrochloride
• AS-12233
• Q-101707
• H-Leu-OtBu·HCl,98%
• tert-butyl (2S)-2-amino-4-methylpentanoate;hydrochloride
• DA-54035
• L-Leucine tert-butyl ester hydrochloride

• MDL： MFCD00038906
• Inchi： 1S/C10H21NO2.ClH/c1-7(2)6-8(11)9(12)13-10(3,4)5;/h7-8H,6,11H2,1-5H3;1H/t8-;/m0./s1
• InChI Key： RFUWRXIYTQGFGA-QRPNPIFTSA-N
• SMILES： Cl[H].O(C([C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 3697141

Computed Properties

• Exact Mass: 223.133907g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 223.133907g/mol
• Monoisotopic Mass: 223.133907g/mol
• Topological Polar Surface Area: 52.3Ų
• Heavy Atom Count: 14
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Surface Charge: 0
• XLogP3: Not available

Experimental Properties

• Color/Form: Not available
• Density: 0.9290
• Melting Point: 167°C(lit.)
• Boiling Point: 222.4°C at 760 mmHg
• Flash Point: 90.3℃
• Refractive Index: 1.444
• PSA: 52.32000
• LogP: 3.20380
• Solubility: Not available
• Specific Rotation: +18.0 to +21.0° (c=2, EtOH)

L-Leucine tert-butyl ester hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Store long-term at 2-8°C
• HazardClass：IRRITANT

L-Leucine tert-butyl ester hydrochloride Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Leucine tert-butyl ester hydrochloride

L-Leucine tert-butyl ester hydrochloride (CAS No. 2748-02-9): A Comprehensive Overview

L-Leucine tert-butyl ester hydrochloride (CAS No. 2748-02-9) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and synthetic biology. This compound is a derivative of L-leucine, an essential amino acid that plays a crucial role in protein synthesis and various metabolic pathways. The tert-butyl ester group and the hydrochloride salt form contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of complex molecules and pharmaceuticals.

The structure of L-Leucine tert-butyl ester hydrochloride consists of an L-leucine backbone with a tert-butyl ester group attached to the carboxylic acid moiety, and a hydrochloride salt form to enhance its solubility and stability. This combination provides several advantages in chemical synthesis, including improved reactivity, enhanced solubility in organic solvents, and better handling properties compared to the free amino acid.

In recent years, L-Leucine tert-butyl ester hydrochloride has gained significant attention in the development of novel therapeutics. One of the key areas of research involves its use as a building block in the synthesis of peptides and peptidomimetics. Peptides are essential components in many biological processes, and their synthetic analogs have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

A study published in the Journal of Medicinal Chemistry highlighted the use of L-Leucine tert-butyl ester hydrochloride in the synthesis of a novel class of peptidomimetics designed to inhibit protein-protein interactions (PPIs). PPIs are critical for many cellular functions, and their disruption can lead to therapeutic benefits. The researchers found that the tert-butyl ester group improved the stability and bioavailability of the peptidomimetics, making them more effective in vitro and in vivo models.

Another application of L-Leucine tert-butyl ester hydrochloride is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The tert-butyl ester group can be used to mask the active moiety, improving its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). A recent study in Drug Discovery Today demonstrated that prodrugs synthesized using L-Leucine tert-butyl ester hydrochloride showed enhanced oral bioavailability and reduced toxicity compared to their parent compounds.

The chemical properties of L-Leucine tert-butyl ester hydrochloride also make it an excellent choice for solid-phase peptide synthesis (SPPS). SPPS is a widely used technique for synthesizing peptides on a solid support, allowing for high yields and purity. The tert-butyl ester group can be easily cleaved under mild conditions, facilitating the release of the final peptide product from the resin. This has been particularly useful in large-scale production processes where efficiency and cost-effectiveness are critical.

In addition to its applications in pharmaceutical research, L-Leucine tert-butyl ester hydrochloride has also found use in analytical chemistry. Its well-defined structure and predictable behavior make it suitable as a reference standard for chromatographic methods such as high-performance liquid chromatography (HPLC) and gas chromatography (GC). These methods are essential for quality control and assurance in various industries, including pharmaceuticals, food safety, and environmental monitoring.

The safety profile of L-Leucine tert-butyl ester hydrochloride is another important consideration. It is generally considered safe for use under standard laboratory conditions when proper handling procedures are followed. However, like many chemicals used in research settings, it should be stored appropriately to prevent degradation or contamination. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, L-Leucine tert-butyl ester hydrochloride (CAS No. 2748-02-9) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and synthetic biology. Its unique chemical properties make it an invaluable tool for researchers working on novel therapeutics, prodrugs, peptides, and analytical methods. As research continues to advance in these fields, the importance of compounds like L-Leucine tert-butyl ester hydrochloride is likely to grow further.